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Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B164928

An In-Depth Technical Guide to the Safe Handling and Use of Tris(perfluorophenyl)borane
For Researchers, Scientists, and Drug Development Professionals

Tris(perfluorophenyl)borane, often abbreviated as B(CsFs)s, is a powerful Lewis acid with
broad applications in organic synthesis, catalysis, and materials science.[1][2][3] Its high
thermal stability, resistance to oxygen, and tolerance to water make it a versatile reagent in
numerous chemical transformations.[4][5] However, its reactivity also necessitates stringent
safety precautions and specific handling guidelines to ensure the well-being of laboratory
personnel and the integrity of experimental outcomes. This guide provides a comprehensive
overview of the safety protocols, handling procedures, and core applications of
Tris(perfluorophenyl)borane.

Hazard Identification and Safety Precautions

Tris(perfluorophenyl)borane is classified as a hazardous substance and requires careful
handling in a controlled laboratory environment.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[6]

Skin Corrosion/Irritation 2 7]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[6][7]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator 3
9 P (Resp Y irritation.[6][7]

Tract Irritation)

Acute Toxicity (Oral) 3 H301: Toxic if swallowed.[8][9]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard [9][10]

Hazardous to the Aquatic ) o
] H410: Very toxic to aquatic life
Environment, Long-Term 1 _ _
with long lasting effects.[9][10]
Hazard

Signal Word: Danger|[8]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets.[6][7][8][10][11][12] Key precautions include avoiding breathing
dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only in a well-
ventilated area, and wearing appropriate personal protective equipment.[6][11][12]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tris(perfluorophenyl)borane is
provided below.
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Property

Value

CAS Number

1109-15-5[6][11]

Molecular Formula

C1sBF1s5[7][10]

Molecular Weight 511.98 g/mol [10]
Appearance White to off-white powder or solid.[10]
Melting Point 126 - 131 °C (258.8 - 267.8 °F)[10]
Soluble in hexane, chloroform, dichloromethane,
Solubility toluene, and polar solvents.[9] Forms an adduct
with water.[5]
Thermally stable at temperatures well over 200
Stability °C.[4][5] It is also resistant to oxygen.[4] The

product is hygroscopic and heat sensitive.[10]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Tris(perfluorophenyl)borane to

minimize exposure risk.

PPE Type

Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[12]

Skin Protection

Chemical-resistant gloves (e.g., neoprene or
nitrile rubber).[8] A lab coat or fire/flame
resistant and impervious clothing should be
worn.[12]

Respiratory Protection

A NIOSH-certified dust and mist respirator
(orange cartridge) or a full-face respirator should
be used if exposure limits are exceeded or if

irritation is experienced.[8][12]
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Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability and reactivity of

Tris(perfluorophenyl)borane and ensuring a safe laboratory environment.

Handling:

Inert Atmosphere: Due to its hygroscopic nature, Tris(perfluorophenyl)borane should be
handled under a dry, inert atmosphere (e.g., nitrogen or argon) in a glovebox.[10][13]

Ventilation: Work in a well-ventilated area or in a fume hood to minimize inhalation of dust.[6]
[11]

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[6]

Hygiene: Wash hands thoroughly with soap and water after handling.[6] Do not eat, drink, or
smoke in the laboratory.[6][8]

Storage:

Container: Store in the original, tightly sealed container.[6][12]

Conditions: Keep in a cool, dry, and well-ventilated place.[8][12] For long-term storage,
temperatures of -20°C or a range of 2-8°C are recommended.[10][11] Some suppliers
recommend storage at -80°C for up to 6 months.[14]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and strong acids.[8]

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is necessary.

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[11]

Immediately flush skin with running water for at

_ least 15 minutes while removing contaminated
Skin Contact ) . L
clothing and shoes. Seek medical attention if

irritation occurs.[6][11]

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses
Eye Contact ) ) o

if present and easy to do so. Continue rinsing.

Seek immediate medical attention.[6][11]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Get emergency medical

help immediately.[10][11]

Spill and Leak Procedures:

o Minor Spills: For small spills, use dry clean-up procedures to avoid generating dust.[6]
Sweep or vacuum up the material and place it in a sealed container for disposal.[6]

» Major Spills: For large spills, evacuate unnecessary personnel and alert emergency services.
[6] Wear appropriate PPE and prevent the spill from entering drains or waterways.[6] Collect
the spilled material using a dry, inert binding material (e.g., sand, vermiculite) and place it in
a suitable container for disposal.[10]

Experimental Protocols and Methodologies

Tris(perfluorophenyl)borane is a versatile catalyst in a variety of organic reactions. Below are
generalized experimental protocols for some of its key applications.

General Procedure for a Catalyzed Reaction: A typical experimental setup involves the use of
an inert atmosphere to handle the hygroscopic catalyst.
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Caption: General workflow for a Tris(perfluorophenyl)borane catalyzed reaction.

Frustrated Lewis Pair (FLP) Chemistry: Tris(perfluorophenyl)borane is a key component in
Frustrated Lewis Pair chemistry, where its steric bulk prevents the formation of a classical
adduct with a Lewis base.[9][11] This "unquenched" reactivity allows for the activation of small
molecules like Hz2.[11]

4 Reactants )

B(CeFs)3
(Lewis Acid)

Sterically Hindered
Lewis Base
(e.g., PCys)

Activation

Frustrated

Reacts with Hz2 > [H-Base]*[H-B(CsFs)3]~
Lewis Pair

(Activated H2)
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Caption: Simplified mechanism of Hz activation by a Frustrated Lewis Pair.

Disposal Considerations

Waste materials containing Tris(perfluorophenyl)borane must be disposed of as hazardous
waste.[8] Dispose of the contents and container in accordance with federal, state, and local
regulations.[10] Do not allow the product to enter drains or waterways.[9]

Conclusion

Tris(perfluorophenyl)borane is a powerful and versatile reagent for chemical synthesis and
catalysis. Its unique properties, however, demand a thorough understanding of its hazards and
the implementation of strict safety protocols. By adhering to the guidelines outlined in this
technical guide, researchers can safely and effectively utilize this valuable compound in their
work. Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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